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Compound of Interest

Compound Name: CC-885-CH2-Peg1-NH-CH3

Cat. No.: B12412776 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of potent

compounds like CC-885-CH2-Peg1-NH-CH3 is paramount. This molecule, a neoDegrader and

a crucial component in the synthesis of Antibody-drug Conjugates (ADCs), is classified as a

toxic ADC payload.[1] Due to its cytotoxic potential, stringent safety protocols and a thorough

understanding of its handling are essential to minimize exposure and ensure a safe laboratory

environment. This guide provides immediate, essential safety and logistical information,

including detailed operational and disposal plans.

Key Safety and Physical Data
While specific toxicological data for CC-885-CH2-Peg1-NH-CH3 is not fully available, the

parent compound, CC-885, is known to be hazardous.[2] The modified compound should be

handled with the same, if not greater, precautions. The following table summarizes essential

information.
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Parameter Data/Information Source

Synonyms neoDegrader, ADC payload

Physical Form Solid

Known Hazards

Considered hazardous.

Toxicological properties not

fully characterized. May be

harmful if ingested, inhaled, or

absorbed through the skin.

[2]

Personal Protective Equipment

(PPE)

See Section: "Personal

Protective Equipment (PPE)

Requirements"

Inferred from[2] and general

cytotoxic handling guidelines

Storage Store at -20°C. [3]

Solubility Soluble in DMSO. [2]

Occupational Exposure and Control
In the absence of a specific Occupational Exposure Limit (OEL) for this novel compound, an

approach of Occupational Exposure Banding (OEB) is recommended. Given its intended use

as a cytotoxic ADC payload, CC-885-CH2-Peg1-NH-CH3 would likely fall into a high potency

category, requiring stringent containment and handling procedures to minimize any potential for

exposure. All work with this compound must be conducted in a designated area within a

certified chemical fume hood or a biological safety cabinet to prevent inhalation of any airborne

particles.

Step-by-Step Operational Plan for Handling CC-885-
CH2-Peg1-NH-CH3
This procedural guide outlines the essential steps for safely handling CC-885-CH2-Peg1-NH-
CH3 from receipt to disposal.

Compound Reception and Storage
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Receiving: Upon arrival, inspect the package for any signs of damage or leakage in a

designated receiving area.

Transport: If the package is intact, transport it to the designated potent compound storage

area.

Storage: Store the compound in its original, tightly sealed container at -20°C in a clearly

labeled and restricted-access location. Maintain an accurate inventory of the compound.

Preparation and Experimentation
Pre-Experiment Setup:

Ensure the chemical fume hood or biological safety cabinet is functioning correctly.

Cover the work surface with disposable, absorbent bench paper.

Prepare all necessary equipment and reagents before handling the compound to minimize

movement in and out of the containment area.

A designated waste container for cytotoxic waste should be placed within the work area.

Personal Protective Equipment (PPE):

Don all required PPE before entering the designated handling area. (See table below for

specifics).

Handling the Compound:

Perform all manipulations, including weighing and dissolving, within the containment of the

fume hood or safety cabinet.

Use dedicated equipment (spatulas, glassware, etc.) for handling the compound. If not

possible, thoroughly decontaminate equipment after use.

Handle the solid compound with care to avoid generating dust.

When preparing solutions, add the solvent slowly to the solid to prevent splashing.
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Post-Experiment:

Decontaminate all surfaces and equipment within the fume hood.

Carefully remove and dispose of all contaminated disposable materials in the designated

cytotoxic waste container.

Remove PPE in the correct order to avoid self-contamination and dispose of it as cytotoxic

waste.

Wash hands thoroughly with soap and water after exiting the work area.

Personal Protective Equipment (PPE) Requirements
PPE Category Specification

Gloves

Double-gloving with chemotherapy-rated nitrile

gloves is required. Change gloves immediately if

contaminated.

Lab Coat
A dedicated, disposable, solid-front gown with

tight-fitting cuffs.

Eye Protection Chemical splash goggles or a full-face shield.

Respiratory Protection

A fit-tested N95 respirator or higher should be

worn when handling the powder outside of a

containment system.

Emergency Procedures
Skin Exposure: Immediately remove contaminated clothing and wash the affected area with

copious amounts of soap and water for at least 15 minutes. Seek medical attention.

Eye Exposure: Immediately flush eyes with a gentle, steady stream of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.
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Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Spill:

For small spills within a fume hood, use a chemical spill kit to absorb the material.

Decontaminate the area with an appropriate solution (e.g., 10% bleach solution followed

by a water rinse).

For larger spills or spills outside of containment, evacuate the area, restrict access, and

follow institutional emergency procedures for hazardous material spills.

Disposal Plan
All waste contaminated with CC-885-CH2-Peg1-NH-CH3 must be treated as hazardous

cytotoxic waste and disposed of according to institutional and local regulations.

Waste Segregation:

Solid Waste: All contaminated PPE, bench paper, and other disposable materials must be

placed in a clearly labeled, sealed, and puncture-resistant cytotoxic waste container.

Liquid Waste: Unused solutions should be collected in a designated, sealed, and clearly

labeled hazardous waste container.

Sharps: Any contaminated needles, syringes, or other sharps must be placed in a

designated sharps container for cytotoxic waste.

Deactivation: While specific deactivation procedures for this compound are not documented,

a common practice for similar compounds is treatment with a solution of sodium hypochlorite

(bleach) followed by neutralization with sodium thiosulfate. This should be performed in a

fume hood with appropriate PPE. Consult your institution's safety officer for approved

procedures.

Final Disposal: All cytotoxic waste containers must be collected by a certified hazardous

waste disposal service.
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Safe Handling Workflow
The following diagram illustrates the key stages and decision points for the safe handling of

CC-885-CH2-Peg1-NH-CH3.
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Caption: Workflow for Safe Handling of CC-885-CH2-Peg1-NH-CH3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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